Cas no 2138049-39-3 (3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol)

• Product name: 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol
• CAS No: 2138049-39-3
• MF: C₁₅H₂₈FNO
• MW: 257.387328147888
• CID: 6526242
• PubChem ID: 165499417

3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol
• 2138049-39-3
• EN300-1160639
• 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H28FNO/c1-2-3-13-4-5-14(18)10-15(13)17-8-6-12(11-16)7-9-17/h12-15,18H,2-11H2,1H3
• InChI Key： SDMQIHHCSJTIFE-UHFFFAOYSA-N
• SMILES： FCC1CCN(CC1)C1CC(CCC1CCC)O

Computed Properties

• Exact Mass: 257.21549268g/mol
• Monoisotopic Mass: 257.21549268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol (CAS No. 2138049-39-3): Properties, Applications, and Research Insights

The compound 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol (CAS No. 2138049-39-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its piperidine and cyclohexanol moieties, this compound exhibits versatile properties, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential role in modulating biological targets due to the presence of the fluoromethyl group, which often enhances metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it can improve binding affinity and pharmacokinetic profiles. This aligns with the growing trend of precision medicine and targeted therapies, where molecules with specific functional groups are engineered to interact with biological systems more effectively. The propylcyclohexan backbone of this compound further contributes to its lipophilicity, a critical factor in drug absorption and distribution.

From a synthetic chemistry perspective, CAS No. 2138049-39-3 represents a challenging yet rewarding target for organic synthesis. Its intricate structure requires advanced methodologies, such as asymmetric catalysis or multicomponent reactions, topics frequently searched by chemists in academic and industrial settings. The compound’s stereochemistry is another area of exploration, as enantiopure forms could exhibit distinct biological activities—a hot topic in chiral drug development.

Beyond pharmaceuticals, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol may find utility in agrochemicals or functional materials. The piperidine scaffold is prevalent in pesticides and herbicides, while the fluorine atom’s electronegativity could lend itself to materials with unique electronic properties. This dual applicability resonates with the increasing interdisciplinary focus on sustainable chemistry and green synthesis, addressing environmental concerns while maintaining efficacy.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently queried by researchers validating novel structures. Its thermal stability and solubility profiles are also critical for formulation studies, particularly in the context of drug delivery systems—a field experiencing rapid growth due to advancements in nanotechnology and controlled-release mechanisms.

In summary, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-propylcyclohexan-1-ol (CAS No. 2138049-39-3) exemplifies the convergence of structural complexity and functional versatility. Its study aligns with contemporary research priorities, including fluorine chemistry, chiral synthesis, and multifunctional materials, making it a compelling subject for future investigations across scientific disciplines.